Cas no 335204-11-0 (N-(2-fluorophenyl)-3,3-dimethylbutanamide)
335204-11-0 structure
Product Name:N-(2-fluorophenyl)-3,3-dimethylbutanamide
CAS No:335204-11-0
MF:C12H16FNO
MW:209.25994682312
CID:3073668
PubChem ID:842579
Update Time:2025-04-21
N-(2-fluorophenyl)-3,3-dimethylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-fluorophenyl)-3,3-dimethylbutanamide
- AG-690/15442379
- SCHEMBL10255091
- AKOS000646415
- 335204-11-0
- DTXSID801271159
- STK078269
-
- Inchi: 1S/C12H16FNO/c1-12(2,3)8-11(15)14-10-7-5-4-6-9(10)13/h4-7H,8H2,1-3H3,(H,14,15)
- InChI Key: NQLFWNIGMQVKHM-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1NC(CC(C)(C)C)=O
Computed Properties
- Exact Mass: 209.121592296Da
- Monoisotopic Mass: 209.121592296Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.1Ų
N-(2-fluorophenyl)-3,3-dimethylbutanamide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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